Cas no 2228834-03-3 (2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 2228834-03-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6340090
• PubChem ID: 165835493
• Update Time: 2025-11-05

2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid
• 2228834-03-3
• EN300-1863417

• Inchi： 1S/C12H12N2O3/c1-14-10(11(15)12(16)17)7-9(13-14)8-5-3-2-4-6-8/h2-7,11,15H,1H3,(H,16,17)
• InChI Key： PNFOEFBRELAMSS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2228834-03-3)

The compound 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid (CAS No. 2228834-03-3) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a pyrazole ring with a phenyl group and a hydroxyacetic acid moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various enzymatic targets, which aligns with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid has surged, driven by their role in developing kinase inhibitors and anti-inflammatory agents. This compound's CAS No. 2228834-03-3 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Its hydrogen-bonding capacity and chiral center further enhance its utility in asymmetric synthesis, a hot topic in green chemistry and catalysis research.

From a synthetic perspective, 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid exemplifies modern multi-step organic synthesis techniques. Its preparation often involves Pd-catalyzed cross-coupling or microwave-assisted reactions, methodologies widely discussed in high-throughput screening forums. The compound’s logP value and solubility profile are also critical parameters for researchers optimizing drug delivery systems, a subject frequently queried in AI-driven drug design platforms.

Beyond pharmaceuticals, this compound’s fluorescence properties have sparked interest in bioimaging and sensor development. Its aromatic system and electron-donating groups make it a candidate for organic electronics, aligning with the growing market for sustainable materials. Environmental scientists also explore its biodegradability, a keyword trending in life cycle assessment (LCA) studies.

Quality control of CAS No. 2228834-03-3 relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by lab technicians. Regulatory compliance, including REACH and ICH guidelines, further underscores its commercial viability. As the industry shifts toward continuous manufacturing, this compound’s process optimization data becomes invaluable.

In summary, 2-hydroxy-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetic acid represents a convergence of medicinal chemistry, materials science, and environmental sustainability. Its CAS No. 2228834-03-3 serves as a gateway to cutting-edge research, addressing FAQs on molecular docking, patent landscapes, and scale-up challenges. With interdisciplinary applications, this compound is poised to remain a focal point in scientific innovation.